molecular formula C15H20N2O4 B8341570 Methyl 4-[(cyclohexylmethyl)amino]-3-nitrobenzoate

Methyl 4-[(cyclohexylmethyl)amino]-3-nitrobenzoate

Cat. No.: B8341570
M. Wt: 292.33 g/mol
InChI Key: UWDLSNDHNPKFDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-[(cyclohexylmethyl)amino]-3-nitrobenzoate is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H20N2O4

Molecular Weight

292.33 g/mol

IUPAC Name

methyl 4-(cyclohexylmethylamino)-3-nitrobenzoate

InChI

InChI=1S/C15H20N2O4/c1-21-15(18)12-7-8-13(14(9-12)17(19)20)16-10-11-5-3-2-4-6-11/h7-9,11,16H,2-6,10H2,1H3

InChI Key

UWDLSNDHNPKFDP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC(=C(C=C1)NCC2CCCCC2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 25.0 g of 4-fluoro-3-nitro-benzoic acid methyl ester in 100 ml of abs. DMF was added 26.0 g of potassium carbonate, followed by 14.2 g of (cycloheylmethyl)amine. After 16 h at rt, the mixture was poured into water, and extracted with ethyl acetate three times. The combined organic phases were washed with water, dried over sodium sulphate and concentrated to yield 36.7 g (100%) of 4-(Cyclohexylmethyl-amino)-3-nitro-benzoic acid methyl ester as an orange solid.
Quantity
25 g
Type
reactant
Reaction Step One
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Quantity
0 (± 1) mol
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reactant
Reaction Step Two
Quantity
26 g
Type
reactant
Reaction Step Two
[Compound]
Name
(cycloheylmethyl)amine
Quantity
14.2 g
Type
reactant
Reaction Step Three
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0 (± 1) mol
Type
solvent
Reaction Step Four

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